Cas no 1940160-53-1 ((2R)-2-methyl-3-(4-methylphenyl)propan-1-ol)

• Product Name: (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol
• CAS No: 1940160-53-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6136527
• PubChem ID: 59708463
• Update Time: 2025-06-08

(2R)-2-methyl-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10206049
• (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol
• 1940160-53-1
• EN300-6506562

• Inchi： 1S/C11H16O/c1-9-3-5-11(6-4-9)7-10(2)8-12/h3-6,10,12H,7-8H2,1-2H3/t10-/m1/s1
• InChI Key： TUKWBYNFHMOXCG-SNVBAGLBSA-N
• SMILES： OC[C@H](C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol

Compound Introduction: (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol (CAS No. 1940160-53-1)

CAS No. 1940160-53-1 refers to a specific organic compound, (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol, which has garnered attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, characterized by its chiral center and aromatic substituents, presents a promising scaffold for further exploration in drug development.

The molecular structure of (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol consists of a propanol backbone with a (2R) configuration at the stereogenic center, combined with a 4-methylphenyl group at the third carbon position. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and metabolic pathways, which are critical factors in evaluating its suitability for pharmaceutical applications.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The stereochemistry of (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol makes it an attractive candidate for studying the impact of molecular handedness on biological interactions. Research has demonstrated that the (R)-enantiomer often exhibits superior pharmacological profiles, including improved binding affinity and reduced side effects.

One of the most compelling aspects of (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol is its potential role as a key intermediate in the synthesis of more complex pharmacophores. The presence of both an alcohol functional group and an aromatic ring provides multiple sites for chemical modification, enabling the creation of novel molecules with tailored biological activities. This flexibility has made it a valuable building block in synthetic organic chemistry.

Current research in medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological response. Studies on (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol have revealed insights into its interactions with various biological targets, including enzymes and receptors. These interactions are often mediated by hydrogen bonding, hydrophobic effects, and steric hindrance, all of which can be modulated by subtle changes in its chemical framework.

The compound's aromatic moiety, specifically the 4-methylphenyl group, has been shown to enhance its binding affinity to certain proteins and enzymes. This feature is particularly relevant in the context of drug design, where optimizing binding interactions can lead to more potent and selective therapeutic agents. Additionally, the methyl groups attached to the propanol backbone contribute to its lipophilicity, influencing its absorption and distribution within biological systems.

In vitro studies have begun to explore the pharmacokinetic properties of (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol, providing valuable data on its metabolic stability and excretion pathways. These studies are crucial for predicting how the compound behaves within living organisms and for identifying potential liabilities that may need to be addressed during drug development. For instance, understanding its degradation products can help mitigate any unforeseen toxicological effects.

The synthesis of (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol has also been optimized through various stereoselective methods, ensuring high enantiomeric purity is achieved. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the desired (R)-enantiomer efficiently. These synthetic advancements are essential for producing sufficient quantities of the compound for both research purposes and potential clinical trials.

As pharmaceutical research continues to evolve, compounds like (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol are expected to play a pivotal role in discovering new treatments for various diseases. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and inflammation-related disorders. The ongoing exploration of their biological activities will likely uncover novel mechanisms of action that could revolutionize modern medicine.

The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process for compounds like (2R)-2-methyl-3-(4-methylphenyl)propan-1-ol. By leveraging these technologies, researchers can predict how modifications to its structure will affect its biological behavior without extensive experimental testing. This approach not only saves time but also reduces costs associated with traditional drug discovery methodologies.

In conclusion,(2R)-2-methyl-3-(4-methylphenyl)propan-1-ol (CAS No. 1940160-53-1) represents a significant advancement in pharmaceutical chemistry due to its chiral nature and versatile structural framework. Its potential as an intermediate in drug synthesis and as a lead compound for further medicinal chemistry investigations underscores its importance in modern therapeutic development. As research progresses, this compound is poised to contribute substantially to our understanding of molecular interactions and their implications for human health.